Cas no 566151-87-9 (2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5R,6R)-rel-(9CI))

2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5R,6R)-rel-(9CI) structure
566151-87-9 structure
Product Name:2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5R,6R)-rel-(9CI)
CAS No:566151-87-9
MF:C7H11NO
MW:125.168341875076
CID:945640
PubChem ID:11051647
Update Time:2025-04-19

2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5R,6R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5R,6R)-rel-(9CI)
    • (1S,5S,6S)-5-METHYL-2-AZABICYCLO[4.1.0]HEPTAN-3-ONE
    • DTXSID30453303
    • AKOS006376468
    • 566151-87-9
    • Inchi: 1S/C7H11NO/c1-4-2-7(9)8-6-3-5(4)6/h4-6H,2-3H2,1H3,(H,8,9)/t4-,5-,6-/m0/s1
    • InChI Key: VMMBPGXMECNGGH-ZLUOBGJFSA-N
    • SMILES: O=C1C[C@H](C)[C@@H]2C[C@@H]2N1

Computed Properties

  • Exact Mass: 125.084063974g/mol
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.1Ų
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